Cas no 2302216-02-8 (Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate
• CAS No: 2302216-02-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6194811
• PubChem ID: 165942892
• Update Time: 2025-06-30

Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7135120
• 2302216-02-8
• tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate
• Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(16)15-7-5-6-11(10-15)14(4)17-8-9-18-14/h11H,5-10H2,1-4H3
• InChI Key： KCIMTTZEHHVOHX-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48Ų

Additional information on Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate

Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate (CAS No. 2302216-02-8): An Overview of a Promising Compound in Pharmaceutical Research

Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate (CAS No. 2302216-02-8) is a versatile and intriguing compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding this compound.

The molecular structure of Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate is composed of a tert-butyl group attached to a piperidine ring, which is further functionalized with a 2-methyl-1,3-dioxolane moiety. This intricate arrangement imparts the compound with specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications.

One of the key aspects of Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate is its synthetic accessibility. Recent studies have reported efficient and scalable methods for its synthesis, which involve the reaction of tert-butyl piperidine carboxylate with appropriate precursors to form the 2-methyl-1,3-dioxolane ring. These synthetic routes not only enhance the availability of the compound but also facilitate its modification for tailored applications.

In terms of chemical stability, Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate exhibits remarkable robustness under various conditions. It remains stable in both aqueous and organic solvents, making it suitable for use in a wide range of experimental setups. Additionally, its thermal stability has been confirmed through differential scanning calorimetry (DSC) studies, which show minimal decomposition even at elevated temperatures.

The biological activity of Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate has been a focal point of recent research. Preliminary studies have indicated that this compound possesses potent inhibitory effects on specific enzymes and receptors involved in various physiological processes. For instance, it has been shown to effectively inhibit the activity of certain kinases and G protein-coupled receptors (GPCRs), which are key targets in drug discovery for diseases such as cancer and neurological disorders.

Moreover, Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate has demonstrated promising pharmacological properties in preclinical models. In vitro assays have revealed its ability to modulate cellular signaling pathways and influence gene expression patterns. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting these pathways.

To further explore the therapeutic potential of Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate, several research groups have initiated preclinical studies in animal models. These studies aim to evaluate the compound's efficacy and safety profile in vivo. Preliminary results have shown that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and low toxicity. Additionally, it has demonstrated significant therapeutic effects in models of inflammatory diseases and neurodegenerative disorders.

The structural flexibility of Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate also allows for its modification to enhance specific biological activities or improve pharmacological properties. For example, researchers have explored the introduction of functional groups at different positions on the piperidine ring or the dioxolane moiety to optimize binding affinity and selectivity towards target proteins. These efforts have led to the identification of several analogs with enhanced potency and reduced off-target effects.

In conclusion, Tert-butyl 3-(2-methyl-1,3-dioxolan-2-yl)piperidine-1-carboxylate (CAS No. 2302216-02-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, synthetic accessibility, and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.